N-(5-chloro-2-methoxyphenyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-(6-pyridin-3-ylpyridazin-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H22ClN5O2/c1-30-20-6-4-17(23)13-19(20)25-22(29)15-8-11-28(12-9-15)21-7-5-18(26-27-21)16-3-2-10-24-14-16/h2-7,10,13-15H,8-9,11-12H2,1H3,(H,25,29)
• InChI Key: CDVLADDVHZSLEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2CCN(CC2)C3=NN=C(C=C3)C4=CN=CC=C4
• Molecular Formula: C22H22ClN5O2
• Molecular Weight: 423.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C22H22ClN5O2 and its molecular weight is 423.9. The purity is usually 95%.
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Scientific Research Applications

Antitubercular Activity

N-(5-chloro-2-methoxyphenyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide derivatives have been evaluated for their potential antitubercular activity. Certain derivatives demonstrated significant in vitro efficacy against Mycobacterium tuberculosis comparable to isoniazid, a standard antitubercular drug. These findings suggest potential in designing new leads for antitubercular compounds (Asif, 2014).

Potential CNS Acting Drugs

Derivatives containing functional chemical groups similar to N-(5-chloro-2-methoxyphenyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide have been identified as potential lead molecules for synthesizing compounds with central nervous system (CNS) activity. The heterocycles in these compounds, like pyridine and piperidine, have been associated with CNS effects ranging from depression to euphoria to convulsion (Saganuwan, 2017).

Inhibition of Cytochrome P450 Isoforms

Compounds structurally related to N-(5-chloro-2-methoxyphenyl)-1-(6-(pyridin-3-yl)pyridazin-3-yl)piperidine-4-carboxamide have been studied for their role in inhibiting cytochrome P450 (CYP) isoforms in human liver microsomes. The selectivity of such inhibitors is crucial for deciphering the involvement of specific CYP isoforms and predicting drug–drug interactions (Khojasteh et al., 2011).

Heterocyclic N-oxide in Organic Synthesis and Drug Applications

Heterocyclic N-oxide derivatives, similar to the compound , have demonstrated their importance in various fields, including organic synthesis, catalysis, and medicinal applications. These compounds exhibit significant potential due to their functionalities and biological importance, showing promising applications in metal complex formation, catalyst design, and possessing anticancer, antibacterial, and anti-inflammatory activity (Li et al., 2019).